Cas no 3348-03-6 (6-CFDA)

6-CFDA structure
6-CFDA structure
Product Name:6-CFDA
CAS No:3348-03-6
MF:C25H16O9
MW:460.389147758484
MDL:MFCD00036871
CID:306713
PubChem ID:24892748
Update Time:2025-04-19

6-CFDA Chemical and Physical Properties

Names and Identifiers

    • 3',6'-Diacetoxy-3-oxo-3H-spiro[isobenzofuran-1,9'-xanthene]-6-carboxylic acid
    • 6-Carboxyfluorescein diacetate
    • 6-CARBOXYFLUORESCEINE DIACETATE
    • Spiro[isobenzofuran-1(3H),9'-[9H]xanthene]-6-carboxylicacid, 3',6'-bis(acetyloxy)-3-oxo-
    • 5,6-diacetyl FAM-SE
    • 6-CARBOXY-DI-O-ACETYLFLUORESCEIN
    • 6-Carboxy-di-O-acetylfluorescein,6-CFDA
    • 6-Carboxyfluorescein diacetate,6-CFDA,6-Carboxy-di-O-acetylfluorescein
    • 6-CFDA
    • 6-CFDA 6-Carboxy-di-O-acetylfluorescein
    • 6-FAM DA
    • 6-FAM DIACETATE
    • Cyclohexanethiol
    • CS-3853
    • 6-Carboxyfluorescein diacetate, ~95% (HPLC)
    • FT-0621011
    • PD063613
    • 3',6'-diacetyloxy-1-oxospiro[2-benzofuran-3,9'-xanthene]-5-carboxylic acid
    • AS-32997
    • A853835
    • C3710
    • Spiro(phthalan-1,9'-xanthene)-6-carboxylic acid, 3',6'-dihydroxy-3-oxo-, diacetate
    • Spiro(isobenzofuran-1(3H),9'-(9H)xanthene)-6-carboxylic acid, 3',6'-bis(acetyloxy)-3-oxo-
    • C-1830
    • SCHEMBL5277430
    • DTXSID80187121
    • 3348-03-6
    • MFCD00036871
    • HY-D0721
    • 6-Carboxy-3',6'-diacetylfluorescein
    • QMOGCCYGOPYYNT-UHFFFAOYSA-N
    • AKOS016008567
    • DTXCID90109612
    • 3',6'-bis(acetyloxy)-3-oxospiro[2-benzofuran-1,9'-xanthene]-6-carboxylic acid
    • DB-081115
    • MDL: MFCD00036871
    • Inchi: 1S/C25H16O9/c1-12(26)31-15-4-7-18-21(10-15)33-22-11-16(32-13(2)27)5-8-19(22)25(18)20-9-14(23(28)29)3-6-17(20)24(30)34-25/h3-11H,1-2H3,(H,28,29)
    • InChI Key: QMOGCCYGOPYYNT-UHFFFAOYSA-N
    • SMILES: O1C(C2C=CC(C(=O)O)=CC=2C21C1C=CC(=CC=1OC1C=C(C=CC2=1)OC(C)=O)OC(C)=O)=O

Computed Properties

  • Exact Mass: 460.07900
  • Monoisotopic Mass: 460.07943208g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 34
  • Rotatable Bond Count: 5
  • Complexity: 828
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 125

Experimental Properties

  • Color/Form: Not determined
  • Density: 1.5700
  • Melting Point: 152–153°C
  • Boiling Point: 701.6°C at 760 mmHg
  • Flash Point: 245.1±26.4 °C
  • Solubility: DMSO: soluble
  • PSA: 125.43000
  • LogP: 3.80340
  • Solubility: Not determined
  • pka: 6.4(at 25℃)
  • λmax: <300nm
  • PH: Weak green ' uorescence (6.0) to strong green ' uourescence (7.2)

6-CFDA Security Information

6-CFDA Customs Data

  • HS CODE:2932999099
  • Customs Data:

    China Customs Code:

    2932999099

    Overview:

    2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

6-CFDA Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
MedChemExpress
HY-D0721-10mM*1mLinDMSO
6-CFDA
3348-03-6 98.09%
10mM*1mLinDMSO
¥660 2023-07-26
MedChemExpress
HY-D0721-10mg
6-CFDA
3348-03-6 98.09%
10mg
¥600 2024-05-25
MedChemExpress
HY-D0721-50mg
6-CFDA
3348-03-6 98.09%
50mg
¥800 2024-05-25
MedChemExpress
HY-D0721-100mg
6-CFDA
3348-03-6 98.09%
100mg
¥1400 2024-05-25
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
C107601-25mg
6-CFDA
3348-03-6 95%
25mg
¥241.90 2023-09-03
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
C107601-100mg
6-CFDA
3348-03-6 95%
100mg
¥492.90 2023-09-03
HE FEI BO MEI SHENG WU KE JI YOU XIAN ZE REN GONG SI
QC5041-100mg
6-CFDA
3348-03-6 ~95%
100mg
¥1950.00元 2023-09-15
HE FEI BO MEI SHENG WU KE JI YOU XIAN ZE REN GONG SI
QC5041-25mg
6-CFDA
3348-03-6 ~95%
25mg
¥560.00元 2023-09-15
HE FEI BO MEI SHENG WU KE JI YOU XIAN ZE REN GONG SI
QC5457-100mg
6-CFDA
3348-03-6 ≥95%
100mg
¥980.00元 2023-09-15
HE FEI BO MEI SHENG WU KE JI YOU XIAN ZE REN GONG SI
QC5457-25mg
6-CFDA
3348-03-6 ≥95%
25mg
¥380.00元 2023-09-15

6-CFDA Production Method

Production Method 1

Reaction Conditions
1.1 Solvents: Pyridine ;  30 min, 110 °C
Reference
Separating the isomers-Efficient synthesis of the N-hydroxysuccinimide esters of 5 and 6-carboxyfluorescein diacetate and 5 and 6-carboxyrhodamine B
Brunet, Aurelie; et al, Bioorganic & Medicinal Chemistry Letters, 2014, 24(14), 3186-3188

Production Method 2

Reaction Conditions
1.1 Reagents: Pyridine ;  5 h, 80 °C
Reference
Elucidating target specificity of the taccalonolide covalent microtubule stabilizers employing a combinatorial chemical approach
Du, Lin ; et al, Nature Communications, 2020, 11(1),

Production Method 3

Reaction Conditions
1.1 Reagents: Methanesulfonic acid ;  24 h, 80 °C
2.1 Reagents: Pyridine ;  5 h, 80 °C
Reference
Elucidating target specificity of the taccalonolide covalent microtubule stabilizers employing a combinatorial chemical approach
Du, Lin ; et al, Nature Communications, 2020, 11(1),

6-CFDA Raw materials

6-CFDA Preparation Products

Recommended suppliers
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.